Cas no 315676-40-5 (1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one)

1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one is a fluorinated pyrrole derivative featuring a morpholine-substituted ethanone moiety. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its unique structural framework, combining a fluorophenyl group with a substituted pyrrole ring. The presence of fluorine enhances metabolic stability and bioavailability, while the morpholine group contributes to solubility and binding affinity in target interactions. Its well-defined molecular architecture makes it suitable for further derivatization in medicinal chemistry research. The compound is typically characterized by high purity and stability under standard storage conditions, ensuring reliability in experimental applications.
1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one structure
315676-40-5 structure
Product Name:1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one
CAS No:315676-40-5
MF:C18H21FN2O2
MW:316.369948148727
CID:5778953
PubChem ID:675502
Update Time:2025-06-07

1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • STL305324
    • EU-0042787
    • 1-(1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-morpholinoethanone
    • 1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethanone
    • 315676-40-5
    • 1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one
    • AKOS000807432
    • SR-01000474111-1
    • MFCD02328855
    • 1-[1-(3-fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-morpholin-4-ylethanone
    • SR-01000474111
    • Z56799290
    • F0863-0588
    • Inchi: 1S/C18H21FN2O2/c1-13-10-17(18(22)12-20-6-8-23-9-7-20)14(2)21(13)16-5-3-4-15(19)11-16/h3-5,10-11H,6-9,12H2,1-2H3
    • InChI Key: GKXCIXFXLUICSJ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)N1C(C)=CC(=C1C)C(CN1CCOCC1)=O

Computed Properties

  • Exact Mass: 316.15870608g/mol
  • Monoisotopic Mass: 316.15870608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 34.5Ų

1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one Pricemore >>

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1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one Related Literature

Additional information on 1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one

Research Brief on 1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one (CAS: 315676-40-5)

The compound 1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one (CAS: 315676-40-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties. The compound's unique structural features, including the fluorophenyl and morpholine moieties, suggest promising interactions with biological targets, making it a subject of intense investigation.

Recent studies have explored the synthesis and optimization of 315676-40-5, highlighting its potential as a lead compound in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also reported preliminary in vitro assays demonstrating the compound's affinity for specific kinase targets, which are implicated in cancer and inflammatory diseases. These findings underscore the compound's versatility and potential for further development.

In addition to its synthetic advancements, the biological activity of 315676-40-5 has been a focal point of recent research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters investigated the compound's mechanism of action, revealing its role as a modulator of key signaling pathways. The study employed molecular docking and kinetic assays to elucidate the compound's binding interactions, providing insights into its selectivity and potency. These results are particularly relevant for designing derivatives with enhanced therapeutic profiles.

Pharmacological evaluations of 315676-40-5 have also progressed, with preclinical studies demonstrating its favorable pharmacokinetic properties. A recent report in European Journal of Pharmacology highlighted the compound's stability in plasma and its ability to cross the blood-brain barrier, suggesting potential applications in central nervous system disorders. However, the report also noted the need for further toxicological assessments to ensure safety and efficacy in vivo. These findings pave the way for future clinical trials and translational research.

In conclusion, 1-[1-(3-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(morpholin-4-yl)ethan-1-one (CAS: 315676-40-5) represents a promising candidate for therapeutic development. Its synthetic accessibility, biological activity, and pharmacological properties position it as a valuable tool for exploring novel drug targets. Future research should focus on optimizing its structure-activity relationships and advancing it through preclinical and clinical stages to realize its full potential in treating human diseases.

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